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Compound of Interest

Compound Name: N-Methylbenzenesulfonamide

Cat. No.: B1583361

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a detailed overview of the core physical properties of N-
Methylbenzenesulfonamide (CAS No. 5183-78-8). The information presented herein is
intended to support research, development, and quality control activities involving this
compound. All quantitative data is summarized for clarity, and detailed experimental protocols
for the determination of these properties are provided.

Core Physical Properties

N-Methylbenzenesulfonamide is a chemical intermediate with the molecular formula
C7HoNO2S.[1] Its physical characteristics are crucial for its handling, application, and
integration into various chemical processes.

Quantitative Data Summary

The key physical properties of N-Methylbenzenesulfonamide are summarized in the table
below for easy reference and comparison.
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Physical Property Value Units Notes
Molecular Weight 171.21 g/mol [1]

Melting Point 31 °C

Boiling Point 165-170 °C @ 30 Torr
Density 1.255 g/cm3 at 25 °C (lit.)
Flash Point 125.6 °C

Refractive Index 1.538

Water Solubility Soluble [2]

Experimental Protocols

The following sections detail the standard experimental methodologies for determining the key
physical properties of organic compounds like N-Methylbenzenesulfonamide.

Melting Point Determination

The melting point is a critical indicator of purity for a crystalline solid.

Principle: The temperature at which a solid transitions to a liquid is its melting point. Pure
crystalline compounds typically exhibit a sharp melting point range of 0.5-1.0°C. Impurities tend
to lower and broaden the melting point range.

Apparatus:

Melting point apparatus (e.g., Mel-Temp or Thiele tube)

Capillary tubes (sealed at one end)

Thermometer

Spatula

Mortar and pestle (optional, for pulverizing crystals)
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Procedure:

A small amount of finely powdered N-Methylbenzenesulfonamide is packed into a capillary
tube to a height of 2-3 mm.

e The capillary tube is placed in the heating block of the melting point apparatus.

o The sample is heated rapidly to a temperature approximately 10-15°C below the expected
melting point.

e The heating rate is then reduced to 1-2°C per minute to allow for accurate observation.

o The temperature at which the first drop of liquid appears is recorded as the beginning of the
melting range.

e The temperature at which the entire solid has liquefied is recorded as the end of the melting
range.[3][4][5]

Boiling Point Determination

The boiling point is the temperature at which the vapor pressure of a liquid equals the
surrounding atmospheric pressure.

Principle: By heating a small sample of the liquid and observing the temperature at which it
boils, this characteristic property can be determined. For small quantities, a micro-boiling point
determination method is often employed.

Apparatus:

e Small test tube or fusion tube

Capillary tube (sealed at one end)

Thermometer

Heating apparatus (e.g., Thiele tube with heating oil or an aluminum block)

Rubber band or wire to attach the test tube to the thermometer
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Procedure:

A few drops of N-Methylbenzenesulfonamide are placed in a small test tube.

o Acapillary tube, sealed at one end, is inverted and placed into the test tube with the open
end submerged in the liquid.

e The test tube is attached to a thermometer.
e The assembly is heated in a Thiele tube or an aluminum block.

e As the temperature rises, a stream of bubbles will emerge from the open end of the capillary
tube.

e Heating is discontinued, and the liquid is allowed to cool.

e The temperature at which the liquid just begins to enter the capillary tube is recorded as the
boiling point.[6][7][8][9]

Density Determination

Density is the mass of a substance per unit volume.

Principle: The density of a liquid can be determined by accurately measuring the mass of a
known volume of the substance.

Apparatus:

o Pycnometer (a glass flask with a precise volume)
e Analytical balance

o Temperature-controlled water bath

Procedure:

e The empty pycnometer is cleaned, dried, and its mass is accurately weighed.
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e The pycnometer is filled with N-Methylbenzenesulfonamide, ensuring no air bubbles are
trapped.

» The filled pycnometer is placed in a temperature-controlled water bath to bring the liquid to
the desired temperature (e.g., 25°C).

e The pycnometer is removed from the bath, carefully dried on the outside, and its mass is
weighed.

o The mass of the N-Methylbenzenesulfonamide is calculated by subtracting the mass of the
empty pycnometer.

e The density is calculated by dividing the mass of the sample by the known volume of the
pycnometer.[10][11]

Solubility Determination

Solubility is the property of a solute to dissolve in a solvent to form a homogeneous solution.

Principle: A qualitative assessment of solubility is often performed by observing the dissolution
of a small amount of solute in a given solvent.

Apparatus:

Test tubes

Spatula

Vortex mixer or stirring rod

Solvent (e.g., deionized water)

Procedure:

e Asmall, measured amount of N-Methylbenzenesulfonamide (e.g., 10-20 mg) is placed in a
test tube.

o Asmall volume of the solvent (e.g., 1 mL of water) is added.
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e The mixture is agitated vigorously using a vortex mixer or by stirring.
» Observations are made to see if the solid dissolves completely.

« If the solid dissolves, it is recorded as soluble in that solvent. If it does not, it is recorded as
insoluble or sparingly soluble. For a more quantitative analysis, incremental amounts of the
solute can be added to a fixed volume of solvent until saturation is reached.[2][12]

Visualizations

The following diagrams illustrate the relationships between the compound's identification and
its physical properties, as well as a general workflow for their determination.

N-Methylbenzenesulfonamide: Identity and Physical Properties
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Caption: Relationship between N-Methylbenzenesulfonamide's identity and its key physical
properties.
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Caption: A generalized workflow for the experimental determination of physical properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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